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Compound of Interest

Compound Name: I-CBP 112

Cat. No.: B1573860

Get Quote

Introduction & Mechanistic Basis[1][2][3]
I-CBP 112 is a potent, selective chemical probe targeting the bromodomains of CREB-binding

protein (CBP/CREBBP) and E1A binding protein p300 (EP300).[1][2] Unlike catalytic inhibitors

(HAT inhibitors) that block the enzymatic transfer of acetyl groups, I-CBP 112 functions as an

acetyl-lysine competitive inhibitor.[1][3] It physically displaces the bromodomain from acetylated

chromatin, thereby disrupting the "reading" of epigenetic marks required for oncogenic

transcription (e.g., MYC, IRF4).[1]

The "Potency Gap" Paradox
A critical insight for experimental design is the discrepancy between biochemical and cellular

potency.

Biochemical

/

: ~150–170 nM (CBP) and ~600 nM (EP300).[1]

Cellular
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: Typically 2–10 µM (depending on cell line).[1]

Expert Insight: This shift occurs because I-CBP 112 must compete with the high local

concentration of acetylated histones in the nucleus.[1] Furthermore, as an epigenetic

modulator, I-CBP 112 does not induce immediate cytotoxicity (like a cytotoxic chemotherapy).

[1] Instead, it triggers transcriptional reprogramming that leads to cell cycle arrest or

differentiation.[1] Therefore, standard 24-hour viability assays will yield false negatives.[1]

Mechanistic Pathway Diagram[1]
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Figure 1: Mechanism of Action.[1] I-CBP 112 competes with acetylated histones for the

CBP/p300 bromodomain pocket, decoupling the transcriptional machinery from chromatin.[1]

Experimental Design Strategy
Cell Line Selection
I-CBP 112 sensitivity is context-dependent.[1]

High Sensitivity: Acute Myeloid Leukemia (AML) lines (e.g., MOLM-13, MV4-11) and Multiple

Myeloma lines.[1]

Moderate/Low Sensitivity: Solid tumor lines (e.g., U2OS, MCF7) often require higher

concentrations (>10 µM) or longer incubations to show phenotypic defects.[1]
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Component Specification Critical Note

Test Compound I-CBP 112
Store powder at -20°C.

Dissolve in 100% DMSO.

Vehicle Control DMSO (Cell Culture Grade)
Final assay concentration must

be <0.2% (ideally 0.1%).[1]

Negative Control I-CBP 112 Negative Control

Structural analog with

abrogated binding (often

available from SGC/Cayman).

[1] Essential to rule out off-

target toxicity.[1]

Positive Control Staurosporine or Doxorubicin
To validate the viability assay

performance itself.[1]

Assay Reagent
CellTiter-Glo® (Promega) or

Resazurin

ATP-based assays (CTG) are

preferred for higher sensitivity

in 384-well formats.[1]

Detailed Protocol: 72-Hour IC50 Determination
This protocol is optimized for a 96-well plate format using an ATP-based luminescence readout.

[1]

Phase 1: Compound Preparation
Objective: Create a serial dilution series in 100% DMSO before transferring to media. This

ensures solubility is maintained.[1][4]

Stock Solution: Dissolve I-CBP 112 powder in DMSO to create a 10 mM stock. Vortex well.

Master Plate (DMSO):

Prepare a 9-point, 3-fold serial dilution in a V-bottom plate (PCR plate).[1]

Top Concentration: 10 mM.[1][3][5]

Dilution:[1][3][6] Transfer 10 µL compound + 20 µL DMSO.[1]
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Result: You now have 1000x stocks ranging from 10 mM down to ~1.5 µM.[1]

Intermediate Plate (Media):

Transfer 2 µL from the Master Plate into 198 µL of pre-warmed culture media.

Result: 10x working solutions (Top concentration: 100 µM, 1% DMSO).

Phase 2: Cell Plating & Dosing
Objective: Seed cells at a density that ensures exponential growth for the full 72-hour duration.

Seeding Density:

Suspension cells (e.g., MOLM-13): 2,000 – 5,000 cells/well.[1]

Adherent cells (e.g., U2OS): 1,000 – 3,000 cells/well.[1]

Volume: 90 µL per well.

Edge Effect Mitigation: Fill the outer perimeter wells (Row A, H and Columns 1, 12) with 200

µL sterile PBS. Do not use these wells for data.[1]

Dosing:

Add 10 µL of the Intermediate Plate (10x) solution to the 90 µL of cells.

Final Conditions: Top concentration 10 µM, 0.1% DMSO.[1]

Controls:

Min Signal: Media only (no cells) or Cells + Toxic Dose (Staurosporine).[1]

Max Signal: Cells + 0.1% DMSO vehicle.[1]

Phase 3: Incubation & Readout[1]
Incubation: Incubate plates for 72 to 96 hours at 37°C, 5% CO2.

Note: Do not disturb the plates frequently.[1][6]
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Readout (CellTiter-Glo):

Equilibrate plate and CTG reagent to Room Temperature (RT) for 30 mins.

Add 100 µL CTG reagent to each well (1:1 ratio).[1]

Orbitally shake for 2 minutes (lysis).

Incubate at RT for 10 minutes (stabilize signal).

Read Luminescence (Integration time: 0.5 – 1.0 sec).

Workflow Diagram
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Figure 2: Step-by-step assay workflow emphasizing the intermediate dilution step to control

DMSO shock.

Data Analysis & Validation
Calculation

Normalize Data: Convert Raw Luminescence Units (RLU) to % Viability.
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Curve Fitting: Use GraphPad Prism or similar software.[1]

Model: Non-linear regression (Sigmoidal, 4PL, X is log(concentration)).

Constraint: Constrain "Bottom" to 0 and "Top" to 100 only if data is noisy; otherwise, let the

software fit.

Acceptance Criteria (Self-Validating System)
Z-Factor: Must be > 0.5 for the assay plate to be valid.[1]

DMSO Control: Signal must not drift >15% across the plate.

Negative Control: The I-CBP 112 Negative Control compound should show an

> 50 µM (or significantly right-shifted compared to the active probe).[1] If the negative control
kills cells at 1 µM, you are observing off-target toxicity, not bromodomain inhibition.[1]

Troubleshooting Common Pitfalls
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Issue Probable Cause Corrective Action

Flat Curve (No Inhibition) Incubation too short.

Extend assay to 96 hours or 7

days (colony formation).

Epigenetic silencing takes

time.[1]

Steep Hill Slope (>2.0) Compound precipitation.[1]

Check solubility. Ensure

DMSO < 0.2%. Do not

freeze/thaw stock repeatedly.

[1]

High Well-to-Well Variability
Edge effects or pipetting error.

[1]

Use "dummy" wells on plate

perimeter.[1] Use a

multichannel pipette for cell

seeding.[1]

Negative Control is Toxic General cytotoxicity.[1]

The cell line may be

hypersensitive to the scaffold

or DMSO. Titrate DMSO down

to 0.05%.
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Sources

1. I-CBP112 | Structural Genomics Consortium [thesgc.org]

2. I-CBP112 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

3. medchemexpress.com [medchemexpress.com]

4. I-CBP 112 | CBP/p300 bromodomain inhibitor | Hello Bio [hellobio.com]

5. apexbt.com [apexbt.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: I-CBP 112 IC50 Determination in
Cellular Viability Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1573860/docs#application-note-i-cbp-112-ic50-
determination-in-cellular-viability-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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